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Compound of Interest

Compound Name: Catalpanp-1

Cat. No.: B591640 Get Quote

Assumption Note: The requested topic "Catalpanp-1" did not yield specific results. Based on

the available scientific literature, it is assumed that the user was referring to Catalpol, an iridoid

glucoside with well-documented anti-inflammatory and neuroprotective properties. The

following application notes and protocols are based on in-vitro studies of Catalpol.

Introduction
Catalpol is a natural compound extracted from the root of Rehmannia glutinosa and other

plants.[1][2] It has demonstrated a range of biological activities, including anti-inflammatory,

antioxidant, and anti-tumor effects.[1][2] In-vitro studies are crucial for elucidating the molecular

mechanisms underlying these effects. This document provides detailed protocols for

investigating the anti-inflammatory and anti-apoptotic properties of Catalpol in cell culture

models.

Data Presentation
Table 1: Effect of Catalpol on Pro-inflammatory Mediators in LPS-Stimulated BV2 Microglial

Cells[3]
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Treatment Group
Nitric Oxide (NO)
Production (µM)

IL-6 Expression
(pg/ml)

TNF-α Production
(pg/ml)

Control - - -

LPS (0.5 µg/ml) Significantly Increased 105.44 Markedly Increased

LPS + Catalpol (1 µM) 11.13 16.88 -

LPS + Catalpol (5 µM) 6.55 14.17 10441

LPS + Catalpol (25

µM)
5.02 - 10359

Table 2: Effect of Catalpol on Oxidative Stress Markers in H₂O₂-Stimulated Primary Cortical

Neurons[4]

Treatment
Group

Intracellular
ROS Levels

MDA Levels GSH Level SOD Activity

Control - - - -

H₂O₂ (50 µM)
Significantly

Increased

Significantly

Increased

Significantly

Decreased

Significantly

Decreased

H₂O₂ + Catalpol

(12.5 µM)

Significantly

Decreased

Significantly

Decreased

Significantly

Increased

Significantly

Increased

H₂O₂ + Catalpol

(25 µM)

Significantly

Decreased

Significantly

Decreased

Significantly

Increased

Significantly

Increased

H₂O₂ + Catalpol

(50 µM)

Significantly

Decreased

Significantly

Decreased

Significantly

Increased

Significantly

Increased
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This protocol details the investigation of Catalpol's effect on lipopolysaccharide (LPS)-induced

inflammation in BV2 microglial cells.

a. Cell Culture and Treatment:

Culture BV2 microglial cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented

with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified

atmosphere of 5% CO₂.

Seed cells in appropriate culture plates (e.g., 96-well for viability assays, 6-well for

protein/RNA extraction).

Pre-treat cells with varying concentrations of Catalpol (e.g., 1, 5, 25 µM) for 2 hours.[4]

Induce inflammation by adding LPS (0.5 µg/ml) and incubate for 18 hours.[4]

b. Nitric Oxide (NO) Production Assay (Griess Reaction):[5]

After treatment, collect the cell culture supernatant.

Mix 50 µl of supernatant with 50 µl of Griess reagent A (1% sulfanilamide in 5% phosphoric

acid) and 50 µl of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

Incubate at room temperature for 10 minutes.

Measure the absorbance at 540 nm using a microplate reader.

Calculate NO concentration based on a sodium nitrite standard curve.

c. Cytokine Measurement (ELISA):

Measure the concentrations of pro-inflammatory cytokines such as IL-6 and TNF-α in the cell

culture supernatant using commercially available ELISA kits, following the manufacturer's

instructions.[3]

d. Western Blot Analysis for NF-κB Pathway Proteins:[5]

Lyse the cells to extract total protein.
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Determine protein concentration using a BCA assay.

Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

Block the membrane with 5% non-fat milk in TBST.

Incubate with primary antibodies against total and phosphorylated forms of NF-κB pathway

proteins (e.g., p65, IκBα).

Wash and incubate with HRP-conjugated secondary antibodies.

Visualize protein bands using an enhanced chemiluminescence (ECL) detection system.

e. Quantitative Real-Time PCR (RT-qPCR) for Inflammatory Gene Expression:[5]

Extract total RNA from cells using a suitable kit.

Synthesize cDNA using a reverse transcription kit.

Perform RT-qPCR using SYBR Green master mix and primers for target genes (e.g., IL-6,

TNF-α, IL-1β, NLRP3, NF-κB).

Normalize the expression of target genes to a housekeeping gene (e.g., GAPDH).

Evaluation of Anti-Apoptotic Effects in Primary Cortical
Neurons
This protocol describes the assessment of Catalpol's protective effects against hydrogen

peroxide (H₂O₂)-induced apoptosis in primary cortical neurons.

a. Primary Cortical Neuron Culture and Treatment:

Isolate and culture primary cortical neurons from embryonic day 16-18 rat or mouse brains.

Plate neurons on poly-L-lysine coated plates.

Pre-treat neurons with different concentrations of Catalpol (e.g., 12.5, 25, 50 µM) before

inducing apoptosis with H₂O₂ (50 µM) for 2 hours.[4]
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b. Cell Viability Assay (MTT Assay):

After treatment, add MTT solution to each well and incubate for 4 hours at 37°C.

Solubilize the formazan crystals with DMSO.

Measure the absorbance at 570 nm.

c. Apoptosis Assay (Flow Cytometry with Annexin V/PI Staining):

Harvest the cells and wash with cold PBS.

Resuspend cells in Annexin V binding buffer.

Add FITC-conjugated Annexin V and Propidium Iodide (PI).

Incubate in the dark for 15 minutes at room temperature.

Analyze the cells by flow cytometry.

d. Measurement of Intracellular Reactive Oxygen Species (ROS):[3]

Load cells with a fluorescent ROS indicator (e.g., DCFH-DA).

After treatment, measure the fluorescence intensity using a fluorescence microplate reader

or flow cytometer.

e. Western Blot Analysis for Apoptosis-Related Proteins:[3]

Perform western blotting as described in section 1.d.

Use primary antibodies against proteins involved in the p53-mediated Bcl-2/Bax/caspase-3

apoptotic pathway (e.g., p53, Bcl-2, Bax, cleaved caspase-3).[3]
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Caption: Catalpol inhibits the LPS-induced NF-κB signaling pathway.
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Caption: Catalpol inhibits the p53-mediated apoptotic pathway.
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Caption: Workflow for assessing Catalpol's anti-inflammatory effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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